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These application notes provide a detailed protocol for the enzymatic incorporation of
fluorescein-12-dUTP into DNA using the nick translation method. This technique is a robust and
widely used procedure for generating fluorescently labeled DNA probes for various molecular
biology applications, including fluorescence in situ hybridization (FISH), microarrays, and
blotting techniques.[1][2]

The nick translation process relies on the coordinated activities of DNase | and DNA
Polymerase I.[3] DNase | introduces single-stranded nicks at random sites in the DNA
backbone. DNA Polymerase | then utilizes its 5'— 3' polymerase activity to add new nucleotides
at the 3'-hydroxyl end of the nick, while its 5' - 3' exonuclease activity simultaneously removes
the existing nucleotides. In the presence of fluorescein-labeled dUTP, this modified nucleotide
is incorporated into the newly synthesized DNA strand, resulting in a fluorescently labeled
probe.[3]

Experimental Protocols
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Principle of Nick Translation

The nick translation method is based on the ability of DNase | to introduce randomly distributed
nicks into DNA at low enzyme concentrations in the presence of MgCI2. E. coli DNA
Polymerase | synthesizes DNA complementary to the intact strand in a 5' - 3' direction using
the 3'-OH termini of the nick as a primer.[3]

Caption: Mechanism of Fluorescein-dUTP Nick Translation.

Materials and Reagents @@

Reagent Example Supplier Catalog Number (Example)
Fluorescein-12-dUTP (1 mM) Jena Bioscience NU-803-FL
Nick Translation Mix Sigma-Aldrich 11745808910

Deoxynucleoside Triphosphate

Sigma-Aldrich 11969064001
(dNTP) Set (100 mM each)

DNA Template (plasmid, )
. User-provided
cosmid, PCR product)

Nuclease-free Water

0.5 M EDTA, pH 8.0

Gel Loading Buffer

Agarose

DNA Molecular Weight Marker

Standard Nick Translation Protocol

This protocol is a general guideline and may require optimization depending on the specific
DNA template and desired probe characteristics.

e Reaction Setup: On ice, combine the following reagents in a sterile microcentrifuge tube.
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Component Volume Final Concentration
DNA Template (1 pg) X UL 20 pg/mL

10x Nick Translation Buffer 5L 1x

dNTP Mix (minus dTTP, 10x) 5puL 1x
Fluorescein-12-dUTP (1 mM) 2.5uL 50 uM

Nick Translation Enzyme Mix

5L
(DNA Pol I/DNase 1)

Nuclease-free Water to 50 pL

 Incubation: Mix the components gently and centrifuge briefly. Incubate the reaction at 15°C
for 90 minutes.[3] The incubation time can be adjusted to control the final probe size. Longer
incubation times will result in smaller DNA fragments.

e Reaction Termination: Stop the reaction by adding 1 pL of 0.5 M EDTA (pH 8.0) and heating
to 65°C for 10 minutes.[3]

e Probe Size Analysis (Optional): To verify the size of the labeled probe, an aliquot of the
reaction can be run on an agarose gel alongside a DNA ladder. The desired probe size is
typically between 200 and 500 base pairs.[3]

e Probe Purification: It is recommended to remove unincorporated fluorescein-dUTP and
other reaction components before using the probe in downstream applications. This can be
achieved through ethanol precipitation or by using a commercially available purification kit.[3]

Experimental Workflow

Analyze Probe Size (Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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